2-(4-Benzyl-1-piperazinyl)-5-bromophenylamine

• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-5-bromoaniline
• InChI: InChI=1S/C17H20BrN3/c18-15-6-7-17(16(19)12-15)21-10-8-20(9-11-21)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13,19H2
• InChI Key: MFLHASFLNULCAW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=C(C=C(C=C3)Br)N
• Molecular Formula: C17H20BrN3
• Molecular Weight: 346.3 g/mol

Description

“2-(4-Benzyl-1-piperazinyl)-1-phenylethanone hydrobromide” is a compound with the empirical formula C19H22N2O. Another related compound is “2-(4-BENZYL-1-PIPERAZINYL)-N’-(1-PHENYLETHYLIDENE)ACETOHYDRAZIDE” with the empirical formula C21H26N4O.

Molecular Structure Analysis

The molecular weight of “2-(4-Benzyl-1-piperazinyl)-1-phenylethanone hydrobromide” is 294.39 (free base basis). For “2-(4-BENZYL-1-PIPERAZINYL)-N’-(1-PHENYLETHYLIDENE)ACETOHYDRAZIDE”, the molecular weight is 350.468.

Physical And Chemical Properties Analysis

The compound “2-(4-Benzyl-1-piperazinyl)-N-(2-biphenylyl)acetamide” has a molecular weight of 385.501 Da and a mono-isotopic mass of 385.215424 Da.

Scientific Research Applications

• Neuroleptic Activity and Anticonvulsant Effects :

  • Compounds related to 2-(4-Benzyl-1-piperazinyl)-5-bromophenylamine, such as 3-phenyl-2-piperazinyl-5H-1-benzazepines, have been evaluated for neuroleptic activity. Some of these compounds showed neuroleptic-like activity and potential anticonvulsant effects, indicating their relevance in the development of novel treatments for CNS disorders (Hino et al., 1988).

• Inhibitory Effects on Enzymes and Bacterial Strains :

  • Synthesis of derivatives, such as 2-furyl(4-{4-[(substituted)sulfonyl]benzyl}-1-piperazinyl)methanone derivatives, showed good enzyme inhibitory activity and were active against various Gram-positive and Gram-negative bacterial strains (Hussain et al., 2017).

• Analgesic Activity :

  • Studies have been conducted on analogues, such as 1,2-diphenyl-2-(4-substituted 1-piperazinyl)ethanol derivatives, which demonstrated significant analgesic activity, suggesting potential applications in pain management (Shimokawa et al., 1979).

• Vasodilation Properties :

  • Certain 3-pyridinecarboxylates, related to 2-(4-Benzyl-1-piperazinyl)-5-bromophenylamine, showed considerable vasodilation properties, indicating potential for the development of cardiovascular drugs (Girgis et al., 2008).

• Applications in Psychiatric Disorders :

  • Various studies have explored the role of similar compounds in the treatment of psychiatric disorders, emphasizing their potential as antipsychotic agents due to their interaction with dopamine and serotonin receptors (Norman et al., 1996).

• Serotonin Receptor Antagonism :

  • Compounds in this class have been studied for their antagonistic properties on serotonin receptors, which could be leveraged in the development of treatments for mood disorders (Rabiner et al., 2002).

Future Directions

The compound “N‐[2‐(4‐benzoyl‐1‐piperazinyl)phenyl]‐2‐(4‐chlorophenoxy) acetamide” has been highlighted as a potential drug for the treatment of osteolytic disorders. This suggests that similar compounds might also have potential therapeutic applications.